Cas no 75867-46-8 (2,6-Diethynylpyridine)

• Product Name: 2,6-Diethynylpyridine
• CAS No: 75867-46-8
• MF: C₉H₅N
• MW: 127.142701864243
• MDL: MFCD09039127
• CID: 560592
• PubChem ID: 354333725
• Update Time: 2025-08-05

2,6-Diethynylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,6-diethynyl-
• 2,6-Diethynylpyridine
• 1,3-diethynylpyridine
• 2,6-diacetylenepyridine
• 2,6-diethynyl-pyridine
• 2,6-ethynylpyridine
• Pyridine,2,6-diethynyl
• D5097
• SY056626
• MFCD09039127
• AS-57980
• T71310
• AKOS006331914
• CS-0439128
• 75867-46-8
• DTXSID30503251
• ZB1158
• SCHEMBL982334

• MDL： MFCD09039127
• Inchi： 1S/C9H5N/c1-3-8-6-5-7-9(4-2)10-8/h1-2,5-7H
• InChI Key： VYRLFYTZNXGQIK-UHFFFAOYSA-N
• SMILES： N1C(C#C)=CC=CC=1C#C

Computed Properties

• Exact Mass: 127.04200
• Monoisotopic Mass: 127.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 1.4

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 233.9±25.0 ºC (760 Torr),
• Flash Point: 94.0±15.8 ºC,
• Solubility: Slightly soluble (29 g/l) (25 º C),
• PSA: 12.89000
• LogP: 1.04420
• λmax: 300(CH2Cl2)(lit.)

2,6-Diethynylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons